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Compound of Interest

Compound Name: 1,6-Hexanediol diacrylate

Cat. No.: B080754 Get Quote

Essential Safety and Handling Guide for 1,6-
Hexanediol Diacrylate
This guide provides immediate safety, operational, and disposal protocols for the handling of

1,6-Hexanediol diacrylate (HDDA) in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe and compliant use of this

chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
1,6-Hexanediol diacrylate is a hazardous chemical that requires specific safety precautions.

The primary hazards include skin irritation, serious eye irritation, and the potential to cause an

allergic skin reaction. It is also very toxic to aquatic life with long-lasting effects.

Table 1: Summary of Hazards
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Hazard Statement GHS Classification

Causes skin irritation Skin irritation, Category 2

May cause an allergic skin reaction Skin sensitization, Category 1

Causes serious eye irritation Eye irritation, Category 2A

Very toxic to aquatic life Acute aquatic hazard, Category 1

Toxic to aquatic life with long lasting effects Chronic aquatic hazard, Category 2

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) approved standards.[1] A face shield may

also be necessary.

Skin Protection

Chemical-resistant, impervious gloves (e.g.,

nitrile rubber, changed every 10 minutes as

acrylates can pass through them over time).[2]

Wear protective clothing and a lab coat.

Respiratory Protection

If vapors or aerosols are generated, use a

NIOSH-approved full-face chemical cartridge

respirator with appropriate organic vapor

cartridges.[3] A half-face respirator with airtight

goggles is a less protective alternative.

Safe Handling and Storage Protocol
Operational Plan:

Ventilation: Always handle 1,6-Hexanediol diacrylate in a well-ventilated area, preferably

within a chemical fume hood.
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Avoid Contact: Prevent all direct contact with skin, eyes, and clothing. Do not breathe vapors

or mists.

Hygiene: Wash hands thoroughly with soap and water after handling.[4] Contaminated work

clothing should not be allowed out of the workplace and must be washed before reuse.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5] Protect

from moisture.[4] The recommended storage temperature is typically found on the product

label.

Emergency Procedures
Table 3: First-Aid Measures

Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes.[4] Remove

contaminated clothing. If skin irritation or a rash

occurs, get medical advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.[4]

Seek immediate medical attention from an

ophthalmologist.

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.[4]

Never give anything by mouth to an

unconscious person.[6] Seek immediate medical

attention.

Spill Response:
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Isolate the Area: For small spills, isolate the area for at least 50 meters (150 feet) for liquids.

[7]

Ventilate: Ensure adequate ventilation.

Personal Protection: Wear appropriate PPE as outlined in Table 2.

Containment: Use an inert absorbent material (e.g., sand, earth, vermiculite) to soak up the

spill.[5]

Collection: Collect the absorbed material and place it in a suitable, closed container for

disposal.[4][5]

Decontamination: Wash the spill area with alcohol followed by a strong soap and water

solution.[7] Do not allow the runoff to enter drains.

Disposal Plan
All waste materials, including contaminated absorbent materials and empty containers, must be

disposed of as hazardous waste.

Waste Collection: Collect all 1,6-Hexanediol diacrylate waste in clearly labeled, sealed

containers.

Regulatory Compliance: Dispose of the contents and container at an approved waste

disposal plant in accordance with local, state, and federal regulations.[1][4] Do not release

into the environment.

Workflow for Safe Handling
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Preparation

Handling

Post-Handling & Disposal Emergency Procedures

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don appropriate Personal Protective Equipment (PPE)

Handle 1,6-Hexanediol diacrylate

Decontaminate work area Spill Occurs Exposure Occurs

Collect all waste in labeled, sealed containers

Dispose of waste through approved channels

Remove PPE and wash hands thoroughly

Follow Spill Response Protocol Follow First-Aid Measures
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Caption: Workflow for the safe handling of 1,6-Hexanediol diacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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